Cas no 85093-85-2 (2-chloro-3-propylpyrazine)

2-Chloro-3-propylpyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with a chloro group at the 2-position and a propyl group at the 3-position. This structure imparts distinct reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of flavor and fragrance compounds, agrochemicals, and pharmaceuticals. The chloro group enhances electrophilic substitution potential, while the propyl side chain contributes to lipophilicity, influencing solubility and interaction with biological targets. Its well-defined molecular architecture allows for precise modifications in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal purity and stability for research and industrial applications.
2-chloro-3-propylpyrazine structure
2-chloro-3-propylpyrazine structure
Product Name:2-chloro-3-propylpyrazine
CAS No:85093-85-2
MF:C7H9ClN2
MW:156.612760305405
MDL:MFCD22396806
CID:3516863
PubChem ID:12826354
Update Time:2025-10-15

2-chloro-3-propylpyrazine Chemical and Physical Properties

Names and Identifiers

    • PYRAZINE, 2-CHLORO-3-PROPYL-
    • 2-chloro-3-propylpyrazine
    • 3-chloro-2-propyl-pyrazine
    • EN300-307239
    • Z1504680268
    • SCHEMBL5114086
    • G42420
    • AKOS026731066
    • 85093-85-2
    • 855-161-7
    • QWXNQYXBZDNOSP-UHFFFAOYSA-N
    • MDL: MFCD22396806
    • Inchi: 1S/C7H9ClN2/c1-2-3-6-7(8)10-5-4-9-6/h4-5H,2-3H2,1H3
    • InChI Key: QWXNQYXBZDNOSP-UHFFFAOYSA-N
    • SMILES: ClC1C(CCC)=NC=CN=1

Computed Properties

  • Exact Mass: 156.0454260g/mol
  • Monoisotopic Mass: 156.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.8Ų

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Additional information on 2-chloro-3-propylpyrazine

Professional Introduction to 2-chloro-3-propylpyrazine (CAS No. 85093-85-2)

2-chloro-3-propylpyrazine, with the chemical formula C₇H₈ClN₂, is a significant compound in the field of pharmaceutical and agrochemical research. Its unique structural properties make it a valuable intermediate in synthesizing various biologically active molecules. This introduction provides an in-depth exploration of its chemical characteristics, synthetic pathways, and emerging applications, particularly in medicinal chemistry.

The molecular structure of 2-chloro-3-propylpyrazine consists of a pyrazine core substituted with a chlorine atom at the 2-position and a propyl group at the 3-position. This arrangement imparts distinct reactivity, enabling its use as a versatile building block in organic synthesis. The chlorine atom serves as a good leaving group, facilitating nucleophilic substitution reactions, while the propyl chain introduces steric and electronic influences that can modulate the biological activity of derived compounds.

In recent years, 2-chloro-3-propylpyrazine has garnered attention for its role in developing novel therapeutic agents. Pyrazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged the reactivity of this compound to create structurally diverse analogs with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating pyrazine-based kinase inhibitors, which are crucial in targeting cancer-related signaling pathways.

One of the most compelling aspects of 2-chloro-3-propylpyrazine is its adaptability in synthetic chemistry. The presence of both chloro and propyl substituents allows for multiple functionalization strategies, enabling chemists to tailor the molecule for specific applications. Recent advances in transition metal-catalyzed cross-coupling reactions have further expanded its synthetic utility. For example, palladium-catalyzed reactions with aryl halides or organometallic reagents have been employed to introduce additional aryl or alkynyl groups, expanding the compound's structural diversity.

The agrochemical sector has also benefited from the use of 2-chloro-3-propylpyrazine as a precursor in developing novel pesticides and herbicides. Its structural motif is reminiscent of several commercially successful agrochemicals that exhibit potent activity against plant pathogens and pests. By modifying its core structure, researchers have been able to generate compounds with improved efficacy and environmental safety profiles. This underscores the compound's importance not only in pharmaceuticals but also in sustainable agriculture.

From a computational chemistry perspective, 2-chloro-3-propylpyrazine has been extensively studied to understand its electronic properties and interaction with biological targets. Molecular modeling studies have revealed insights into how subtle changes in its structure can influence binding affinity and selectivity. These findings are particularly relevant for drug design, where optimizing interactions with biological macromolecules is critical for achieving desired therapeutic outcomes.

The industrial production of 2-chloro-3-propylpyrazine typically involves multi-step synthetic routes starting from readily available pyrazine derivatives. Advances in catalytic processes have enabled more efficient and environmentally friendly methods for its synthesis. For example, biocatalytic approaches have been explored as alternatives to traditional chemical synthesis, offering reduced waste generation and lower energy consumption.

Future research directions for 2-chloro-3-propylpyrazine include exploring its potential in medicinal chemistry beyond kinase inhibition. There is growing interest in using it as a scaffold for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyrazine core's ability to interact with aromatic residues in protein targets makes it an attractive candidate for designing small-molecule modulators.

In conclusion, 2-chloro-3-propylpyrazine (CAS No. 85093-85-2) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic modifications, making it a valuable tool for drug discovery and crop protection strategies. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.

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